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Efficacy Data Summary

Outcome Measure
IST +
Eltrombopag

IST Alone
Statistical
Significance (P-
value)

Study / Context

Overall Response
(OR) at 3 months

54.2% 41% P = 0.046 Severe Aplastic
Anemia (SAA) [1]

Complete Response
(CR) at 6 months

31.3% 19.4% P = 0.041 Severe Aplastic
Anemia (SAA) [1]

Overall Response
(OR) at 6 months

78.3% 51.1% P < 0.0001 Severe Aplastic
Anemia (SAA) [1]

Complete Response
(CR) at 6 months

29.8% 9.43% P = 0.010 Very Severe
Aplastic Anemia

(VSAA) [1]

3-Year Failure-Free
Survival (FFS)

70.7 ± 5.3% 50.3 ±

3.9%

P = 0.007 Severe Aplastic

Anemia (SAA) [1]

3-Year Overall
Survival (OS)

82.2 ± 5.7% 57.3 ±

7.2%

P = 0.020 Very Severe

Aplastic Anemia
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Outcome Measure
IST +
Eltrombopag

IST Alone
Statistical
Significance (P-
value)

Study / Context

(VSAA) [1]

Overall Response at
6 months

Pooled OR =
2.13

(Reference) P < 0.00001 Meta-Analysis [2]

Complete Response
at 6 months

Pooled OR =
2.76

(Reference) P < 0.00001 Meta-Analysis [2]

Overall Survival Pooled OR =
1.70

(Reference) P = 0.008 Meta-Analysis [2]

Key Experimental Protocols

The data in the table above is derived from several key study designs:

Real-World Comparative Study (SAA/VSAA): This study analyzed 371 patients across ten
institutions in China. The protocol involved rabbit ATG (rATG) and cyclosporine as the base IST, with

one group receiving added eltrombopag. Efficacy was assessed by Overall Response (OR) and
Complete Response (CR) rates at 3 and 6 months, along with long-term survival metrics like Failure-

Free Survival (FFS) and Overall Survival (OS) [1].
Systematic Review and Meta-Analysis: This analysis pooled data from 16 studies involving 2,148

patients. It compared IST with versus without eltrombopag across multiple endpoints (OR, CR, OS).
The results were expressed as pooled Odds Ratios (OR), where an OR >1 favors the eltrombopag
group [2].
Comparison with Other TPO-RAs (Hetrombopag): A single-center study compared eltrombopag
with another thrombopoietin receptor agonist, hetrombopag, when added to first-line IST. The study
found that the two agents had comparable efficacy in terms of OR and CR rates at 3 and 6 months,

suggesting hetrombopag as a potential alternative [3].

Eltrombopag's Mechanism of Action

As a thrombopoietin receptor agonist (TPO-RA), eltrombopag's efficacy stems from its dual mechanism in

aplastic anemia. The diagram below illustrates this signaling pathway and therapeutic logic.
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Key Insights for Researchers

Efficacy vs. Disease Severity: The benefit of adding eltrombopag appears more pronounced in
SAA than in VSAA. In VSAA, the primary observed benefit was an improved CR rate at 6 months,

without significant differences in other response rates at early time points [1].
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Safety and Clonal Evolution: A critical consideration is the long-term risk of clonal evolution to MDS

or AML. The meta-analysis concluded that the addition of eltrombopag did not significantly
increase the rate of clonal evolution compared to IST alone [2]. The most common noted adverse

event was an increased incidence of liver injury, which was manageable [1].
Alternative TPO-RAs and Regimens: Research is exploring ATG-free regimens, combining TPO-

RAs like eltrombopag or hetrombopag with cyclosporine, sometimes with an agent like danazol [4].
These regimens offer a potential option for patients who cannot tolerate ATG.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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